6-CHLORO-4-[4-(PYRIDIN-2-YL)PIPERAZINE-1-CARBONYL]-2-(PYRIDIN-4-YL)QUINOLINE

• IUPAC Name: (6-chloro-2-pyridin-4-ylquinolin-4-yl)-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C24H20ClN5O/c25-18-4-5-21-19(15-18)20(16-22(28-21)17-6-9-26-10-7-17)24(31)30-13-11-29(12-14-30)23-3-1-2-8-27-23/h1-10,15-16H,11-14H2
• InChI Key: UOXBMRPNLFZRRG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=CC(=NC4=C3C=C(C=C4)Cl)C5=CC=NC=C5
• Molecular Formula: C24H20ClN5O
• Molecular Weight: 429.9 g/mol

Description

6-CHLORO-4-[4-(PYRIDIN-2-YL)PIPERAZINE-1-CARBONYL]-2-(PYRIDIN-4-YL)QUINOLINE is a complex organic compound that belongs to the quinoline family. Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-CHLORO-4-[4-(PYRIDIN-2-YL)PIPERAZINE-1-CARBONYL]-2-(PYRIDIN-4-YL)QUINOLINE typically involves multi-step organic reactions. Common starting materials include 6-chloroquinoline and 4-pyridinecarboxylic acid. The synthesis may involve:

Nucleophilic substitution: reactions to introduce the chloro and pyridinyl groups.

Amidation: reactions to form the piperazinylcarbonyl linkage.

Cyclization: reactions to construct the quinoline core.

Industrial Production Methods

Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and solvent choice to maximize yield and purity. Catalysts and reagents are carefully selected to ensure efficient synthesis on a large scale.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the piperazine ring.

Reduction: Reduction reactions can occur at the quinoline core or the pyridinyl groups.

Substitution: Nucleophilic or electrophilic substitution reactions can modify the chloro or pyridinyl groups.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogenating agents, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while substitution reactions can introduce various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, such as antimicrobial or anticancer activities.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-CHLORO-4-[4-(PYRIDIN-2-YL)PIPERAZINE-1-CARBONYL]-2-(PYRIDIN-4-YL)QUINOLINE involves its interaction with specific molecular targets. These may include:

Enzymes: Inhibition or activation of enzymes involved in metabolic pathways.

Receptors: Binding to cellular receptors to modulate signal transduction.

DNA/RNA: Intercalation or binding to nucleic acids, affecting gene expression.

Comparison with Similar Compounds

Similar Compounds

Chloroquine: An antimalarial drug with a similar quinoline core.

Piperaquine: Another antimalarial with a piperazine ring.

Quinoline derivatives: Various compounds with modifications at different positions on the quinoline ring.

Uniqueness

6-CHLORO-4-[4-(PYRIDIN-2-YL)PIPERAZINE-1-CARBONYL]-2-(PYRIDIN-4-YL)QUINOLINE is unique due to its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to other quinoline derivatives.